Cas no 2034508-80-8 (1,2-dimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-imidazole-4-sulfonamide)

• Product Name: 1,2-dimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-imidazole-4-sulfonamide
• CAS No: 2034508-80-8
• MF: C₁₃H₁₉N₅O₂S
• MW: 309.38726067543
• CID: 5553742
• PubChem ID: 91819433
• Update Time: 2025-08-04

1,2-dimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS025328566
• 1,2-dimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-imidazole-4-sulfonamide
• 1,2-dimethyl-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-1H-imidazole-4-sulfonamide
• 1,2-dimethyl-N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]imidazole-4-sulfonamide
• F6525-0388
• 2034508-80-8

• Inchi： 1S/C13H19N5O2S/c1-9-15-13(8-17(9)2)21(19,20)14-7-12-10-5-4-6-11(10)16-18(12)3/h8,14H,4-7H2,1-3H3
• InChI Key： SFPKBFWFPOAQME-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C)=N1)(NCC1=C2C(CCC2)=NN1C)(=O)=O

Computed Properties

• Exact Mass: 309.12594604g/mol
• Monoisotopic Mass: 309.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.2Ų

Additional information on 1,2-dimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-imidazole-4-sulfonamide

1,2-Dimethyl-N-({2-Methyl-2H,4H,5H,6H-Cyclopenta[c]Pyrazol-3-Yl}Methyl)-1H-Imidazole-4-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034508-80-8, known as 1,2-dimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-imidazole-4-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This molecule has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

1,2-Dimethyl-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-1H-imidazole-4-sulfonamide is characterized by its complex structure, which includes a sulfonamide group attached to an imidazole ring. The imidazole moiety is further substituted with methyl groups and a cyclopenta[c]pyrazole ring system. This combination of functional groups and aromatic systems contributes to the compound's unique chemical properties.

Recent studies have highlighted the importance of imidazole-based compounds in medicinal chemistry. The presence of the imidazole ring in 1,2-dimethyl-N-{...}-sulfonamide makes it a potential candidate for targeting various biological pathways. For instance, imidazoles are known to exhibit anti-inflammatory and anti-cancer properties due to their ability to inhibit specific enzymes and receptors.

The cyclopenta[c]pyrazole ring system in this compound adds another layer of complexity and functionality. Pyrazoles are heterocycles that are often involved in hydrogen bonding and π-interactions, which can enhance the compound's bioavailability and binding affinity to target proteins. This makes 1,2-dimethyl-N-{...}-sulfonamide a promising lead compound for drug development.

From a synthetic perspective, the preparation of 1,2-dimethyl-N-{...}-sulfonamide involves multi-step organic synthesis techniques. The synthesis typically begins with the formation of the imidazole ring followed by the introduction of substituents such as methyl groups and the cyclopenta[c]pyrazole moiety. The final step involves the attachment of the sulfonamide group through nucleophilic substitution or coupling reactions.

The sulfonamide group is a key functional group in this compound. Sulfonamides are widely used in pharmaceuticals due to their stability and ability to form strong hydrogen bonds with biological targets. In 1,2-dimethyl-N-{...}-sulfonamide, this group plays a crucial role in modulating the compound's pharmacokinetic properties.

Recent research has focused on optimizing the synthesis of 1,2-dimethyl-N-{...}-sulfonamide to improve yield and purity. Novel catalytic methods and green chemistry approaches have been explored to make the synthesis more efficient and environmentally friendly. These advancements highlight the compound's importance in both academic and industrial settings.

In terms of applications, 1,2-dimethyl-N-{...}-sulfonamide has shown potential in several areas. Its ability to act as a scaffold for drug design makes it valuable in medicinal chemistry. Additionally, its structural complexity suggests applications in materials science, such as in the development of advanced materials with unique electronic properties.

The combination of imidazole, cyclopenta[c]pyrazole, and sulfonamide groups in this compound creates a versatile platform for further chemical modifications. Researchers are actively exploring ways to tweak these groups to enhance specific properties such as solubility or bioavailability.

In conclusion, 1,2-dimethyl-N-{...}-sulfonamide (CAS No. 2034508-80-8) is a fascinating compound with significant potential in various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers in medicinal chemistry and materials science alike.